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A Comparative Guide for Researchers and Drug Development Professionals

The emergence of multidrug-resistant Pseudomonas aeruginosa poses a significant threat to

public health, necessitating the development of novel therapeutic strategies. This guide

provides a detailed comparison of the in vitro efficacy of two recently approved β-lactam/β-

lactamase inhibitor combinations: imipenem-relebactam and ceftazidime-avibactam, against

this formidable pathogen.

In Vitro Susceptibility Data
Multiple studies have evaluated the in vitro activity of imipenem-relebactam and ceftazidime-

avibactam against clinical isolates of P. aeruginosa. The following tables summarize the

minimum inhibitory concentrations (MIC) required to inhibit 50% (MIC₅₀) and 90% (MIC₉₀) of

isolates, as well as the overall percentage of susceptible isolates.

Table 1: Overall In Vitro Activity Against P. aeruginosa
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Antibiotic
Combination

MIC₅₀ (mg/L) MIC₉₀ (mg/L) Susceptibility (%)

Imipenem-

Relebactam
0.5 4 88.9 - 97.3%[1][2]

Ceftazidime-

Avibactam
2 8 - 16 89.8 - 94.2%[1][3]

Table 2: Activity Against Imipenem-Nonsusceptible and Ceftazidime-Nonsusceptible P.

aeruginosa

Antibiotic Combination Population Susceptibility (%)

Imipenem-Relebactam Imipenem-Nonsusceptible 70%[3]

Ceftazidime-Avibactam Ceftazidime-Nonsusceptible 61.4%[1][3]

Imipenem-Relebactam
Ceftazidime-Nonsusceptible &

Imipenem-Nonsusceptible
51.6%[3]

Ceftazidime-Avibactam
Ceftazidime-Nonsusceptible &

Imipenem-Nonsusceptible
61.5%[3]

Table 3: Activity Against KPC-Producing P. aeruginosa

Antibiotic Combination Susceptibility (%)

Imipenem-Relebactam 9.1%[3]

Ceftazidime-Avibactam 86.4%[3]

Experimental Protocols
The in vitro susceptibility data presented in this guide were primarily generated using the broth

microdilution method as recommended by the Clinical and Laboratory Standards Institute

(CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[1][4][5]

Broth Microdilution Method:
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Inoculum Preparation: A standardized inoculum of P. aeruginosa is prepared to a turbidity

equivalent to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸

CFU/mL. This is then further diluted to achieve a final concentration of approximately 5 x 10⁵

CFU/mL in each well of the microtiter plate.

Antimicrobial Agent Preparation: Serial twofold dilutions of imipenem-relebactam and

ceftazidime-avibactam are prepared in cation-adjusted Mueller-Hinton broth. For

ceftazidime-avibactam, a fixed concentration of 4 mg/L of avibactam is used.[5][6] For

imipenem-relebactam, a fixed concentration of 4 mg/L of relebactam is commonly used in

studies.

Incubation: The microtiter plates are incubated at 35 ± 2 °C in ambient air for 16-20 hours.

MIC Determination: The MIC is the lowest concentration of the antimicrobial agent that

completely inhibits visible growth of the organism.

Quality Control: Quality control is performed using reference strains such as P. aeruginosa

ATCC 27853 to ensure the accuracy and reproducibility of the results.[1][7]

Interpretation: The MIC values are interpreted as susceptible, intermediate, or resistant

based on the clinical breakpoints established by CLSI and EUCAST. For P. aeruginosa, the

CLSI breakpoint for both imipenem-relebactam and ceftazidime-avibactam is ≤2 mg/L for

susceptible.[6][7]

Mechanisms of Action and Resistance
The efficacy of these drug combinations relies on the interplay between the β-lactam antibiotic

and the β-lactamase inhibitor. Understanding their mechanisms of action and the

corresponding resistance mechanisms in P. aeruginosa is crucial for their appropriate clinical

use.
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Mechanism of Action of Imipenem-Relebactam
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Caption: Mechanism of action of Imipenem-Relebactam.
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Mechanism of Action of Ceftazidime-Avibactam
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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